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Compound of Interest

Compound Name: 2,6-Dimethylphenol

Cat. No.: B121312 Get Quote

This technical guide provides a comprehensive overview of the melting and boiling points of

2,6-Dimethylphenol (also known as 2,6-xylenol), a significant chemical intermediate in various

industrial applications. The information is tailored for researchers, scientists, and professionals

in drug development, offering precise data, detailed experimental methodologies, and a clear

workflow visualization.

Core Physical Properties of 2,6-Dimethylphenol
2,6-Dimethylphenol is a colorless to off-white crystalline solid with a characteristic sweet, tarry

odor.[1] Its physical state at room temperature is a solid.[2] The accurate determination of its

melting and boiling points is crucial for its application in the synthesis of antioxidants,

polyphenylene ether polymers, and other chemical resins.[3]

Data Presentation: Melting and Boiling Points
The following table summarizes the reported melting and boiling points for 2,6-Dimethylphenol
from various sources. The data is presented in both Celsius and Fahrenheit for ease of

comparison.
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Physical Property
Temperature Range
(°C)

Temperature Range
(°F)

References

Melting Point 43 - 45 109.4 - 113 [3][4][5][6][7]

46 - 48 114.8 - 118.4 [8]

49 120.2 [9]

45 113 [2]

Boiling Point 203 397.4 [4][5][6][7][9]

204 399.2 [2]

201 - 203 393.8 - 397.4

Experimental Protocols
The following sections detail the standard methodologies for determining the melting and

boiling points of organic compounds like 2,6-Dimethylphenol.

Melting Point Determination: Capillary Method
The capillary method is a common and reliable technique for determining the melting point of a

crystalline solid.[10]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Mortar and pestle

Spatula

Procedure:
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Sample Preparation: A small sample of 2,6-Dimethylphenol is finely powdered using a

mortar and pestle to ensure uniform heat distribution. The dry, powdered sample is then

introduced into the open end of a capillary tube.[6]

Loading the Capillary Tube: The open end of the capillary tube is tapped gently on a hard

surface to pack the solid into the sealed end. The sample height should be approximately 2-3

mm for an accurate reading.[6]

Apparatus Setup: The loaded capillary tube is placed in the heating block of the melting point

apparatus, adjacent to the thermometer.

Heating and Observation: The sample is heated at a steady and slow rate, typically 1-2 °C

per minute, as the temperature approaches the expected melting point.

Data Recording: The temperature at which the first drop of liquid appears is recorded as the

initial melting point. The temperature at which the entire solid has transformed into a clear

liquid is recorded as the final melting point.[6] The melting point is reported as a range

between these two temperatures.

Boiling Point Determination: Thiele Tube Method
The Thiele tube method is a convenient and widely used technique for determining the boiling

point of a small quantity of liquid.

Apparatus:

Thiele tube

Small test tube

Capillary tube (sealed at one end)

Thermometer (calibrated)

Heat source (e.g., Bunsen burner or heating mantle)

Mineral oil or other suitable heating fluid
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Rubber band or wire for attachment

Procedure:

Sample Preparation: A small amount of molten 2,6-Dimethylphenol (approximately 0.5 mL)

is placed into the small test tube.

Capillary Inversion: A capillary tube, sealed at one end, is placed into the test tube with the

open end downwards.

Apparatus Assembly: The test tube is attached to the thermometer using a rubber band or

wire, ensuring the sample is level with the thermometer bulb. This assembly is then clamped

inside the Thiele tube, which is filled with a high-boiling point mineral oil.

Heating: The side arm of the Thiele tube is gently heated. The shape of the tube allows for

convection currents to ensure uniform heating of the oil bath.[11]

Observation and Data Recording: As the temperature rises, a stream of bubbles will emerge

from the open end of the capillary tube. Heating is continued until a steady stream of bubbles

is observed. The heat source is then removed, and the apparatus is allowed to cool. The

temperature at which the liquid is drawn back into the capillary tube is recorded as the

boiling point.[11] This occurs when the vapor pressure of the sample equals the atmospheric

pressure.

Mandatory Visualization
The following diagram illustrates the general workflow for the experimental determination of the

melting and boiling points of 2,6-Dimethylphenol.
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Caption: Experimental Workflow for Physical Property Determination of 2,6-Dimethylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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